Cas no 646989-37-9 (1-(2-methylbut-3-yn-2-yl)-1H-pyrrole)

1-(2-methylbut-3-yn-2-yl)-1H-pyrrole structure
646989-37-9 structure
Product Name:1-(2-methylbut-3-yn-2-yl)-1H-pyrrole
CAS No:646989-37-9
MF:C9H11N
MW:133.190342187881
MDL:MFCD00119614
CID:500263
PubChem ID:2776826
Update Time:2025-11-06

1-(2-methylbut-3-yn-2-yl)-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole,1-(1,1-dimethyl-2-propyn-1-yl)-
    • 1-(2-methylbut-3-yn-2-yl)pyrrole
    • 1H-Pyrrole,1-(1,1-dimethyl-2-propynyl)-(9CI)
    • 1-(1,1-DIMETHYLPROP-2-YNYL)-1H-PYRROLE
    • 1-(2-Methylbut-3-yn-2-yl)-1H-pyrrole
    • 3-Methyl-3-(1H-pyrrol-1-yl)but-1-yne
    • AC1MCR95
    • AG-A-11302
    • CTK5J0499
    • OR23618
    • 646989-37-9
    • Z1187697634
    • SCHEMBL5940825
    • DTXSID50380263
    • CS-0242658
    • EN300-253409
    • MFCD00119614
    • AKOS009157500
    • 1-(2-methylbut-3-yn-2-yl)-1H-pyrrole
    • MDL: MFCD00119614
    • Inchi: 1S/C9H11N/c1-4-9(2,3)10-7-5-6-8-10/h1,5-8H,2-3H3
    • InChI Key: JXGWDXZURPWJMX-UHFFFAOYSA-N
    • SMILES: N1(C=CC=C1)C(C#C)(C)C

Computed Properties

  • Exact Mass: 133.08923
  • Monoisotopic Mass: 133.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 4.9Ų

Experimental Properties

  • Density: 0.8±0.1 g/cm3
  • Boiling Point: 178.6±23.0 °C at 760 mmHg
  • Flash Point: 61.8±22.6 °C
  • PSA: 4.93
  • Vapor Pressure: 1.3±0.3 mmHg at 25°C

1-(2-methylbut-3-yn-2-yl)-1H-pyrrole Security Information

1-(2-methylbut-3-yn-2-yl)-1H-pyrrole Pricemore >>

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